molecular formula C10H19NO2 B8735447 2-Amino-3-cycloheptylpropanoic acid

2-Amino-3-cycloheptylpropanoic acid

Cat. No.: B8735447
M. Wt: 185.26 g/mol
InChI Key: WJKZEQGDVZCGPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-3-cycloheptylpropanoic acid is a non-proteinogenic amino acid characterized by a cycloheptyl group attached to the β-carbon of the alanine backbone. Key properties include:

  • CAS Number: 119486-19-0 (free base), 1461689-20-2 (hydrochloride salt)
  • Molecular Formula: C₁₀H₁₉NO₂ (free base)
  • Molecular Weight: 185.26 g/mol (free base)
  • Structure: Features a seven-membered cycloheptane ring, conferring unique steric and lipophilic properties compared to smaller cycloalkyl analogs .

It is primarily used in research settings as a chiral building block for peptide synthesis or enzyme inhibitor studies.

Properties

Molecular Formula

C10H19NO2

Molecular Weight

185.26 g/mol

IUPAC Name

2-amino-3-cycloheptylpropanoic acid

InChI

InChI=1S/C10H19NO2/c11-9(10(12)13)7-8-5-3-1-2-4-6-8/h8-9H,1-7,11H2,(H,12,13)

InChI Key

WJKZEQGDVZCGPZ-UHFFFAOYSA-N

Canonical SMILES

C1CCCC(CC1)CC(C(=O)O)N

Origin of Product

United States

Comparison with Similar Compounds

Cycloalkyl-Substituted Amino Acids

The cycloalkyl group’s size and conformation significantly influence physicochemical and biological properties:

Compound Name CAS Number Substituent Molecular Weight (g/mol) Key Properties
2-Amino-3-cyclopentylpropanoic acid 96539-87-6 Cyclopentyl (C₅) 171.23 Smaller ring enhances rigidity; lower lipophilicity vs. cycloheptyl analog
(R/S)-2-Amino-3-cyclohexylpropanoic acid 1217444-28-4 (HCl salt) Cyclohexyl (C₆) 199.69 (HCl salt) Moderate lipophilicity; common in peptide mimics for improved metabolic stability
2-Amino-3-cycloheptylpropanoic acid 119486-19-0 Cycloheptyl (C₇) 185.26 Larger ring increases conformational flexibility and lipophilicity

Key Findings :

  • Lipophilicity : Cycloheptyl > Cyclohexyl > Cyclopentyl due to increased hydrocarbon content and ring flexibility.

Aromatic and Halogenated Analogs

Substitution with aromatic or halogenated groups alters electronic properties and toxicity profiles:

Compound Name CAS Number Substituent Molecular Weight (g/mol) Hazards (GHS Classification)
(S)-2-Amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid 555-30-6 Dihydroxyphenyl + methyl 225.24 H315 (skin irritation), H319 (eye irritation), H335 (respiratory irritation)
2-Amino-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid 66-02-4 Diiodinated phenyl 461.03 High molecular weight; potential radiopharmaceutical applications

Key Findings :

  • Toxicity : Aromatic derivatives (e.g., dihydroxyphenyl) exhibit higher irritancy risks compared to aliphatic cycloalkyl analogs .
  • Applications : Halogenated variants (e.g., diiodophenyl) may serve as contrast agents or thyroid hormone analogs due to iodine’s electronic effects .

Hydrochloride Salts and Commercial Availability

Hydrochloride salts improve solubility but vary in cost and availability:

Compound Name (Hydrochloride Salt) CAS Number Purity Price Range (EUR) Availability Status
(2S)-2-Amino-3-cycloheptylpropanoic acid HCl 1461689-20-2 95% 473–3,635 Discontinued for some sizes
(S)-2-Amino-3-cyclohexyl-2-methylpropanoic acid HCl 1217444-28-4 N/A N/A Active listings

Key Findings :

  • Cost : Cycloheptyl derivatives are priced higher due to synthesis complexity and demand in niche research .
  • Supply Chain Issues : Multiple suppliers report discontinuations or stock shortages for cycloheptyl analogs .

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